3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C15H21ClN2O/c16-13-7-3-4-8-14(13)17-15(19)9-12-18-10-5-1-2-6-11-18/h3-4,7-8H,1-2,5-6,9-12H2,(H,17,19)
• InChI Key: VESSZQBEFQCLDG-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCC(=O)NC2=CC=CC=C2Cl

Description

3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide, also known as CPP, is a chemical compound that has been widely studied for its potential applications in scientific research. CPP is a synthetic compound that belongs to the class of compounds known as amides. It has been used in various scientific studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide acts as a competitive antagonist at the NMDA receptor, blocking the binding of glutamate and preventing the activation of the receptor. This leads to a decrease in the influx of calcium ions into the cell, which is necessary for the normal functioning of the NMDA receptor. This mechanism of action has been extensively studied and has been shown to be effective in various experimental models.
Biochemical and Physiological Effects:
3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide has been shown to have a number of biochemical and physiological effects, including the modulation of synaptic plasticity, the regulation of neurotransmitter release, and the inhibition of neuronal excitability. It has also been shown to have neuroprotective effects in various experimental models, protecting neurons from damage and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide is its high affinity for the NMDA receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one of the limitations of 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide is its non-specific binding to other receptors, which can complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide, including the development of more specific NMDA receptor antagonists, the investigation of its potential therapeutic applications in neurological disorders, and the exploration of its effects on other physiological processes such as inflammation and pain. Additionally, further studies are needed to fully understand the mechanism of action of 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide and its potential limitations as a research tool.
Conclusion:
In conclusion, 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide is a synthetic compound that has been widely used in scientific research for its potential applications in neuroscience and pharmacology. It acts as a competitive antagonist at the NMDA receptor, blocking the binding of glutamate and preventing the activation of the receptor. 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide has been shown to have a number of biochemical and physiological effects, and has been used as a tool to study the role of the NMDA receptor in various neurological disorders. While there are limitations to its use as a research tool, 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide remains an important compound for investigating the mechanisms of various physiological processes.

Synthesis Methods

3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide can be synthesized using a variety of methods, including the reaction of 2-chlorobenzoyl chloride with 1-aminocyclohexane in the presence of a base such as triethylamine. The resulting product is then treated with propionic anhydride to form 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide. Other methods of synthesis have also been reported, including the use of different starting materials and reaction conditions.

Scientific Research Applications

3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide has been widely used in scientific research for its potential applications in neuroscience and pharmacology. It has been shown to have a high affinity for the N-methyl-D-aspartate (NMDA) receptor, which is involved in various physiological processes such as learning and memory. 3-(azepan-1-yl)-N-(2-chlorophenyl)propanamide has been used as a tool to study the role of the NMDA receptor in various neurological disorders such as Alzheimer's disease and schizophrenia.